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This guide provides an in-depth overview of the solubility characteristics and optimal storage
conditions for CY5-YNE (Cyanine5-alkyne), a fluorescent dye widely utilized by researchers,
scientists, and drug development professionals for labeling biomolecules through click
chemistry.

Core Properties of CY5-YNE

CY5-YNE is a reactive dye containing an alkyne group, which readily participates in copper-
catalyzed azide-alkyne cycloaddition (CUAAC) reactions. This allows for the stable conjugation
of the fluorescent CY5 moiety to azide-modified molecules such as proteins, nucleic acids, and
antibodies.[1][2][3] Its bright fluorescence in the far-red spectrum makes it a valuable tool for
various bio-imaging and bioconjugation applications, including fluorescence microscopy and
flow cytometry.[2][4]

Two primary forms of CY5-alkyne are commercially available: a standard, non-sulfonated
version and a sulfonated version (sulfo-Cyanine5 alkyne). The key difference lies in their
solubility profiles, particularly in aqueous solutions.

Solubility
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The solubility of CY5-YNE is critically dependent on its chemical structure, specifically the

presence or absence of sulfonate groups.

Compound

Solvent

Solubility Notes

Use of newly opened,
anhydrous DMSO is

CY5-YNE (non- DMSO (Dimethyl =43 mg/mL (61.97 recommended as
sulfonated) sulfoxide) mM)[1] hygroscopic DMSO
can negatively impact
solubility.[1]
DMF
_ _ Soluble[3][5][6] -
(Dimethylformamide)
DCM
) Soluble[3][6] -
(Dichloromethane)
Can be added to
aqueous reaction
Water Insoluble[5] mixtures after initial
dissolution in an
organic solvent.[5]
The sulfonate groups
sulfo-Cyanine5 alkyne  Water Very high[4][7] confer high
hydrophilicity.[7]
DMSO Very high[7] -
DMF Very high[7] -

Storage and Stability

Proper storage is crucial to maintain the integrity and reactivity of CY5-YNE. The following

tables summarize the recommended storage conditions for the lyophilized solid and for

solutions.

Solid Form:
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Storage Temperature Duration Conditions
-20°C 24 months[5][7] Protect from light.[5][7]
4°C Not specified Protect from light.[1]

Transportation of the solid material can typically be done at ambient room temperature for up to
three weeks.[5][7]

Solution Form:

Storage Temperature Duration Conditions
-80°C 6 months[1] Protect from light.[1]
-20°C 1 month[1] Protect from light.[1]

Key Recommendation: To prevent degradation from repeated freeze-thaw cycles, it is highly
advisable to aliquot stock solutions into single-use volumes before storage.[1]

Experimental Protocols
General Protocol for Dissolving CY5-YNE

» Bring the vial of lyophilized CY5-YNE to room temperature before opening to prevent
moisture condensation.

e For the non-sulfonated form, add the desired volume of anhydrous DMSO or DMF to the vial
to achieve the target concentration. Vortex briefly to ensure complete dissolution.

e For the sulfonated form, use high-purity water, DMSO, or DMF.

« If the final application is in an aqueous buffer, the concentrated stock solution in DMSO or
DMF can be added to the aqueous reaction mixture. The final concentration of the organic
solvent should be optimized to avoid precipitation and minimize effects on the biological

sample.

Workflow for Click Chemistry Labeling

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.lumiprobe.com/p/cy5-alkyne
https://www.lumiprobe.com/p/sulfo-cy5-alkyne
https://www.lumiprobe.com/p/cy5-alkyne
https://www.lumiprobe.com/p/sulfo-cy5-alkyne
https://www.medchemexpress.com/CY5-YNE.html
https://www.lumiprobe.com/p/cy5-alkyne
https://www.lumiprobe.com/p/sulfo-cy5-alkyne
https://www.medchemexpress.com/CY5-YNE.html
https://www.medchemexpress.com/CY5-YNE.html
https://www.medchemexpress.com/CY5-YNE.html
https://www.medchemexpress.com/CY5-YNE.html
https://www.medchemexpress.com/CY5-YNE.html
https://www.benchchem.com/product/b15600081/docs?utm_src=pdf-body#cy5-yne-a-technical-guide-to-solubility-and-storage
https://www.benchchem.com/product/b15600081/docs?utm_src=pdf-body#cy5-yne-a-technical-guide-to-solubility-and-storage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The primary application of CY5-YNE is its conjugation to azide-containing molecules via a
copper(l)-catalyzed click reaction. The workflow involves the formation of a stable triazole
linkage between the alkyne group on CY5-YNE and the azide group on the target molecule.

Reactants Catalyst System
CY5-YNE Azide-Modified L Copper(l) Source
(Alkyne) Biomolecule ] (e.g., CuSOas + Reductant)
|
1
; CuAAC
E Reaction
Product :
y A4 4

CY5-Labeled Biomolecule
(Stable Triazole Linkage)

Click to download full resolution via product page

Caption: Workflow of CY5-YNE conjugation via Copper-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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